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Compound of Interest

2-(Benzyloxy)ethanamine
Compound Name:
hydrochloride

Cat. No.: B051211

An In-depth Technical Guide on the Molecular Weight of 2-(Benzyloxy)ethanamine
Hydrochloride

This guide provides a focused examination of the molecular weight of 2-
(Benzyloxy)ethanamine hydrochloride, a key parameter for researchers, scientists, and
professionals in drug development.

Chemical Identity and Molecular Weight

2-(Benzyloxy)ethanamine hydrochloride is the hydrochloride salt of 2-
(Benzyloxy)ethanamine. The addition of hydrogen chloride (HCI) to the parent amine results in
the formation of the salt, which has distinct physical and chemical properties, including a
different molecular weight.

Quantitative Data

The fundamental quantitative data for 2-(Benzyloxy)ethanamine hydrochloride and its parent
compound are summarized below.
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2-(Benzyloxy)ethanamine 2-(Benzyloxy)ethanamine

Property .
Hydrochloride (Free Base)
CAS Number 10578-75-3 38336-04-8
Chemical Formula CoH14CINO[1][2] CoH13NOJ[3][4][5]
187.67 g/mol [1],
Molecular Weight approximately 187.66656 151.21 g/mol [4][5]

g/mol [2]

2-Aminoethyl benzyl ether

hydrochloride, [2- )
Synonyms ] 2-(Phenylmethoxy)ethanamine

(benzyloxy)ethyllamine

hydrochloride

Methodological Considerations for Molecular
Weight Determination

The molecular weight of a chemical compound is a fundamental property derived from its
molecular formula. The formula is typically determined through a combination of elemental
analysis and mass spectrometry.

Experimental Protocols

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the primary technique used
to determine the accurate mass of a molecule.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized, most
commonly using Electrospray lonization (ESI). ESI is a soft ionization technique that keeps
the molecule intact, allowing for the observation of the molecular ion. For 2-
(Benzyloxy)ethanamine hydrochloride, the parent amine would be observed as a
protonated molecule [M+H]* in positive ion mode.
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e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a high-
resolution mass analyzer (e.g., Time-of-Flight or Orbitrap).

o Data Interpretation: The instrument provides a precise m/z value, which is used to deduce
the elemental composition and confirm the molecular formula. The molecular weight is then
calculated from this formula using the isotopic masses of the constituent atoms.

Elemental Analysis: This technique determines the percentage composition of carbon,
hydrogen, nitrogen, and other elements in the compound. The empirical formula derived from
these percentages can be used in conjunction with mass spectrometry data to confirm the

molecular formula.

Logical Relationship of the Compound

The relationship between the free base and its hydrochloride salt is a simple acid-base
reaction. This logical flow is critical for understanding the properties of the hydrochloride salt
form, which is often preferred in pharmaceutical applications for its increased stability and
solubility.

2-(Benzyloxy)ethanamine Hydrogen Chloride
(Free Base, CoH13NO) (HCI)
+ HC

Click to download full resolution via product page

Caption: Formation of the hydrochloride salt.

Note: The complex requirements for signaling pathways and other detailed visualizations are
not applicable to the specific topic of a compound's molecular weight, which is a fundamental,
singular chemical property. The information and diagrams provided are tailored to be relevant

to the core subject matter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(Benzyloxy)ethanamine hydrochloride molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b051211#2-benzyloxy-ethanamine-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b051211?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd180713167931-2-benzyloxy-1-ethanamine-hydrochloride.html
http://www.abacipharma.com/AB28900
http://www.abacipharma.com/AB28900
https://www.bldpharm.com/products/38336-04-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://pubchem.ncbi.nlm.nih.gov/compound/533868
https://www.chemicalbook.com/msds/2-benzyloxy-ethylamine.htm
https://www.benchchem.com/product/b051211#2-benzyloxy-ethanamine-hydrochloride-molecular-weight
https://www.benchchem.com/product/b051211#2-benzyloxy-ethanamine-hydrochloride-molecular-weight
https://www.benchchem.com/product/b051211#2-benzyloxy-ethanamine-hydrochloride-molecular-weight
https://www.benchchem.com/product/b051211#2-benzyloxy-ethanamine-hydrochloride-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051211?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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